Cas no 915920-02-4 (N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine)

N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine is a heterocyclic amine derivative featuring a 1,3,4-oxadiazole core with an ethyl substituent at the 5-position and an isopropylamino methyl group at the 2-position. This compound is of interest in medicinal and agrochemical research due to its structural versatility, which allows for potential applications as a pharmacophore or intermediate in synthetic chemistry. The oxadiazole moiety contributes to its stability and potential bioactivity, while the amine functionality enhances reactivity for further derivatization. Its well-defined molecular structure makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of novel bioactive molecules. The compound is typically handled under controlled conditions due to its reactive nature.
N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine structure
915920-02-4 structure
Product Name:N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine
CAS No:915920-02-4
MF:C8H15N3O
MW:169.224201440811
CID:876651
PubChem ID:28063878
Update Time:2025-05-27

N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine
    • CHEMBRDG-BB 4012886
    • N-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]-N-isopropylamine
    • N-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]propan-2-amine
    • AKOS009107854
    • SCHEMBL841353
    • 915920-02-4
    • DTXSID60650863
    • MDL： MFCD08691564
    • Inchi： 1S/C8H15N3O/c1-4-7-10-11-8(12-7)5-9-6(2)3/h6,9H,4-5H2,1-3H3
    • InChI Key： BBJQHAJAIIFZFI-UHFFFAOYSA-N
    • SMILES： O1C(CC)=NN=C1CNC(C)C

Computed Properties

  • Exact Mass: 169.12200
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • PSA: 50.95000
  • LogP: 1.52090

N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-((5-Ethyl-1,3,4-oxadiazol-2-yl)methyl)propan-2-amine Pricemore >>

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